Cas no 121487-74-9 ((1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide, trans)
121487-74-9 structure
Product Name:(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide, trans
CAS No:121487-74-9
MF:C8H16N2O
MW:156.225441932678
MDL:MFCD20617282
CID:133345
PubChem ID:9793885
Update Time:2025-04-19
(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide, trans Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxamide,4-(aminomethyl)-, trans-
- Cyclohexanecarboxamide, 4-(aminomethyl)-, trans- (9CI)
- trans-4-(Aminomethyl)cyclohexanecarboxamide
- (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide, trans
- SCHEMBL10489690
- Cyclohexanecarboxamide, 4-(aminomethyl)- (9CI)
- SCHEMBL1655177
- Cyclohexanecarboxamide, 4-(aminomethyl)-, cis- (9CI)
- (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide
- EN300-147756
- EN300-256653
- 121487-74-9
- starbld0018402
- 4-(aminomethyl)Cyclohexanecarboxamide
- AKOS012103201
- 121487-82-9
- FT-0724753
- 4-(aminomethyl)cyclohexane-1-carboxamide
- 122280-00-6
- SCHEMBL16606775
- SCHEMBL3465799
-
- MDL: MFCD20617282
- Inchi: 1S/C8H16N2O/c9-5-6-1-3-7(4-2-6)8(10)11/h6-7H,1-5,9H2,(H2,10,11)
- InChI Key: RSILLSRLAWUTAY-UHFFFAOYSA-N
- SMILES: O=C(C1CCC(CN)CC1)N
Computed Properties
- Exact Mass: 156.12638
- Monoisotopic Mass: 156.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.1A^2
- XLogP3: -0.4
Experimental Properties
- PSA: 69.11
- LogP: 1.63740
(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide, trans Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-256653-0.05g |
(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide |
121487-74-9 | 95% | 0.05g |
$744.0 | 2024-06-19 | |
| Enamine | EN300-256653-0.1g |
(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide |
121487-74-9 | 95% | 0.1g |
$779.0 | 2024-06-19 | |
| Enamine | EN300-256653-0.25g |
(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide |
121487-74-9 | 95% | 0.25g |
$814.0 | 2024-06-19 | |
| Enamine | EN300-256653-0.5g |
(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide |
121487-74-9 | 95% | 0.5g |
$849.0 | 2024-06-19 | |
| Enamine | EN300-256653-1.0g |
(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide |
121487-74-9 | 95% | 1.0g |
$884.0 | 2024-06-19 | |
| Enamine | EN300-256653-2.5g |
(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide |
121487-74-9 | 95% | 2.5g |
$1735.0 | 2024-06-19 | |
| Enamine | EN300-256653-5.0g |
(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide |
121487-74-9 | 95% | 5.0g |
$2566.0 | 2024-06-19 | |
| Enamine | EN300-256653-10.0g |
(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide |
121487-74-9 | 95% | 10.0g |
$3807.0 | 2024-06-19 | |
| Enamine | EN300-256653-1g |
(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide, trans |
121487-74-9 | 1g |
$884.0 | 2023-09-14 | ||
| Enamine | EN300-256653-5g |
(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide, trans |
121487-74-9 | 5g |
$2566.0 | 2023-09-14 |
(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide, trans Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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